Cas no 17638-20-9 (2,3,5,6-Pyridinetetracarbonitrile)

• Product Name: 2,3,5,6-Pyridinetetracarbonitrile
• CAS No: 17638-20-9
• MF: C₉HN₅
• MW: 179.137739896774
• CID: 228950
• PubChem ID: 140262
• Update Time: 2025-04-19

2,3,5,6-Pyridinetetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Pyridinetetracarbonitrile
• pyridine-2,3,5,6-tetracarbonitrile
• 17638-20-9
• SCHEMBL57747
• RRZLWIPIQKXHAS-UHFFFAOYSA-N
• DTXSID20170118

• Inchi： 1S/C9HN5/c10-2-6-1-7(3-11)9(5-13)14-8(6)4-12/h1H
• InChI Key： RRZLWIPIQKXHAS-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)C=C(C#N)C=1C#N

Computed Properties

• Exact Mass: 179.02333
• Monoisotopic Mass: 179.02319505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.05